Cas no 1506447-61-5 (2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid)

• Product Name: 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid
• CAS No: 1506447-61-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6479826
• PubChem ID: 81008138
• Update Time: 2025-11-02

2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid
• AKOS019577152
• EN300-1859408
• 1506447-61-5

• Inchi： 1S/C13H16N2O2/c1-9(13(16)17)7-8-11-10-5-3-4-6-12(10)15(2)14-11/h3-6,9H,7-8H2,1-2H3,(H,16,17)
• InChI Key： RHVSHKLISPXUEX-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid

Comprehensive Guide to 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid (CAS No. 1506447-61-5): Properties, Applications, and Market Insights

2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid (CAS No. 1506447-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indazole core and butanoic acid side chain, is a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator for various biological targets.

The molecular structure of 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid features a methyl-substituted indazole ring linked to a butanoic acid moiety. This configuration offers excellent opportunities for structure-activity relationship (SAR) studies, making it valuable for medicinal chemistry applications. The compound's CAS number 1506447-61-5 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and drug design projects.

In recent years, 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid has been explored for its potential in addressing neurodegenerative diseases, a hot topic in biomedical research. Its ability to interact with enzyme targets involved in inflammatory pathways has made it a subject of interest for developing novel therapeutic agents. The compound's lipophilicity and molecular weight are within optimal ranges for blood-brain barrier penetration, a critical factor for CNS drug development.

The synthesis of CAS 1506447-61-5 typically involves multi-step organic reactions, including indazole ring formation and side chain elongation. Process optimization for this compound is a current focus area, as researchers aim to improve yield and purity while reducing production costs. These advancements are particularly relevant given the increasing demand for cost-effective drug discovery platforms.

From a commercial perspective, 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid is gaining traction in the pharmaceutical intermediates market. Suppliers are noting increased inquiries about bulk quantities of this compound, especially from contract research organizations (CROs) and biotech startups. The current market trend reflects a growing need for innovative chemical building blocks in precision medicine development.

Quality control of CAS 1506447-61-5 requires advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for biological testing. Recent publications have highlighted the importance of isomeric purity in determining the compound's pharmacological activity, making analytical characterization a critical step in its application.

The stability profile of 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid under various conditions is another area of active investigation. Preliminary studies suggest good thermal stability and solubility in common organic solvents, which are favorable properties for formulation development. These characteristics align with current industry priorities for drug-like properties in early-stage compounds.

Looking ahead, 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid (CAS No. 1506447-61-5) is poised to play a significant role in the next generation of targeted therapies. Its structural features make it a versatile scaffold for creating derivative compounds with potentially improved bioavailability and target specificity. As the pharmaceutical industry continues to emphasize personalized medicine, compounds like this will likely see increased utilization in combinatorial chemistry approaches.

For researchers working with CAS 1506447-61-5, proper handling procedures and storage conditions are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions for organic compounds should be followed. The compound's material safety data indicates it should be stored in a cool, dry environment, protected from light and moisture to ensure long-term stability.

The intellectual property landscape surrounding 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid is evolving, with several patents filed for its derivatives and applications in various therapeutic areas. This patent activity underscores the compound's potential value in drug development pipelines and highlights the importance of freedom-to-operate analyses when considering its use in commercial projects.

In conclusion, 2-methyl-4-(1-methyl-1H-indazol-3-yl)butanoic acid (CAS No. 1506447-61-5) represents an exciting opportunity in modern medicinal chemistry. Its unique structural features, combined with promising biological activity profiles, position it as a valuable tool for addressing current challenges in drug discovery. As research progresses, this compound may contribute significantly to the development of novel therapeutic solutions for various medical conditions.